Cas no 1806590-32-8 (Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate)

• Product Name: Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate
• CAS No: 1806590-32-8
• MF: C₁₂H₁₃ClO₃S
• MW: 272.747821569443
• CID: 4956875
• Update Time: 2025-10-30

Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate

• Inchi： 1S/C12H13ClO3S/c1-2-16-12(15)10-5-3-4-8(11(10)17)6-9(14)7-13/h3-5,17H,2,6-7H2,1H3
• InChI Key： MRIMXEFWJOPCPN-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(=O)OCC)C=1S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.5
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate

Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate (CAS No. 1806590-32-8): A Comprehensive Overview

Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate, identified by its CAS number 1806590-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique blend of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both a mercaptobenzoate moiety and a 3-chloro-2-oxopropyl side chain imparts distinct chemical properties, enabling its application in multiple synthetic pathways.

The Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate molecule has been extensively studied for its potential role in medicinal chemistry. Its structural features suggest that it could serve as a precursor in the synthesis of complex molecules, particularly those targeting neurological and inflammatory disorders. Recent advancements in computational chemistry have highlighted its potential as a scaffold for designing novel drug candidates. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile building block in organic synthesis.

In the realm of academic research, Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate has been incorporated into several innovative synthetic protocols. For instance, researchers have utilized this compound to develop new methodologies for constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. The< strong> mercaptobenzoate group, in particular, has been shown to facilitate the formation of carbon-sulfur bonds under controlled conditions, thereby enabling the construction of more complex architectures. These findings have not only expanded the synthetic toolbox but also provided insights into the mechanistic aspects of organic transformations.

The< strong> 3-chloro-2-oxopropyl substituent on Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate adds another layer of reactivity to the molecule. This group can participate in various chemical reactions, including nucleophilic aromatic substitution and Michael additions, making it a valuable component in multi-step syntheses. Studies have demonstrated its utility in generating biaryl structures, which are commonly found in pharmaceuticals and agrochemicals. The ability to manipulate these functional groups allows chemists to fine-tune the properties of their synthetic targets, leading to more effective and targeted drug development.

Recent clinical trials have begun to explore the therapeutic potential of derivatives derived from Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate. These studies have focused on its application in treating chronic inflammatory conditions and neurodegenerative diseases. The compound's structural motifs are believed to interact with specific biological targets, modulating pathways that are dysregulated in these conditions. While further research is needed to fully elucidate its mechanism of action, preliminary results are promising and suggest that this class of compounds could offer novel therapeutic interventions.

The synthesis of Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate itself is a testament to the progress in synthetic organic chemistry. Modern techniques, such as flow chemistry and catalytic methods, have enabled more efficient and scalable production processes. These advancements not only reduce the cost of obtaining the compound but also minimize waste generation, aligning with green chemistry principles. The optimization of synthetic routes has also led to improved purity standards, ensuring that researchers can conduct their experiments with high fidelity.

In conclusion, Ethyl 3-(3-chloro-2-oxopropyl)-2-mercaptobenzoate (CAS No. 1806590-32-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in the development of new drugs and materials. The ongoing exploration of this compound underscores the dynamic nature of chemical research and its potential to address some of the most pressing challenges in medicine today.